![molecular formula C15H24Cl2N2 B1446521 2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride CAS No. 1263378-31-9](/img/structure/B1446521.png)
2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride
Overview
Description
2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride is a chemical compound with the CAS Number: 1263378-31-9 . It has a molecular weight of 303.27 .
Molecular Structure Analysis
The InChI code for 2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride is 1S/C15H22N2.2ClH/c1-2-4-13 (5-3-1)11-17-9-7-14-10-16-8-6-15 (14)12-17;;/h1-5,14-16H,6-12H2;2*1H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride is a white solid . More detailed physical and chemical properties were not available in the search results.Scientific Research Applications
Synthesis of Heterocyclic Compounds
Naphthyridines serve as key intermediates in the synthesis of various heterocyclic compounds. The reactivity of “2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride” with electrophilic or nucleophilic reagents can lead to the formation of complex structures useful in medicinal chemistry and material science .
Anticancer Research
The structural analogs of naphthyridines, including “2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride,” have shown promise in anticancer research. They are studied for their potential to inhibit the growth of cancer cells and may be used to develop new chemotherapeutic agents .
Biological Activity Studies
Naphthyridines exhibit a variety of biological activities. Research into “2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride” may uncover its role in biological processes, potentially leading to applications in drug discovery and development .
Development of Diagnostic Agents
Due to their unique chemical properties, naphthyridines can be functionalized to create diagnostic agents. “2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride” could be used in the design of molecules that bind to specific biological targets, aiding in the diagnosis of diseases .
Agricultural Chemicals
The reactivity and biological activity of naphthyridines make them candidates for the development of agricultural chemicals. “2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride” might be used to create pesticides or herbicides with specific action mechanisms .
Photophysical Applications
Naphthyridines have applications in photophysical studies due to their fluorescent properties. “2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride” could be utilized in the development of fluorescent probes or materials for optoelectronic devices .
Safety And Hazards
properties
IUPAC Name |
6-benzyl-2,3,4,4a,5,7,8,8a-octahydro-1H-2,6-naphthyridine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2.2ClH/c1-2-4-13(5-3-1)11-17-9-7-14-10-16-8-6-15(14)12-17;;/h1-5,14-16H,6-12H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTQZSQQGKOLRST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2C1CN(CC2)CC3=CC=CC=C3.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.